BE“GHE Foundational & Exploratory

Check Availability & Pricing

2,4,6-Trimethoxyphenol: A Bioactive Natural
Product Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4,6-Trimethoxyphenol

Cat. No.: B1293827

An In-depth Exploration for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 2,4,6-trimethoxyphenol, a
naturally occurring phenolic compound. The document details its physicochemical properties,
natural sources, and known biological activities, with a focus on its antioxidant, anti-
inflammatory, and anticancer potential. This guide collates available quantitative data, outlines
relevant experimental protocols, and visualizes potential mechanisms of action to facilitate
further research and development.

Physicochemical Properties

2,4,6-Trimethoxyphenol is a substituted phenolic compound with the molecular formula
CoH1204.[1] A summary of its key physicochemical properties is presented in the table below.
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Property Value Source
Molecular Formula CoH1204 [1]
Molecular Weight 184.19 g/mol [1]
CAS Number 20491-92-3 [1]
IUPAC Name 2,4,6-trimethoxyphenol [1]
SMILES EOCl:CC(:C(C(:Cl)OC)O)O ]

INChl=1S/C9H1204/c1-11-6-4-

InChl 7(12-2)9(10)8(5-6)13-3/h4- [1]
5,10H,1-3H3

Melting Point 60-64 °C [2]

Form Solid [3]

Natural Occurrence

2,4,6-Trimethoxyphenol has been identified as a natural product in several plant species. It
has been isolated from the methanol extracts of the trunk bark of Ceiba pentandra.[4]
Additionally, it has been reported to be present in Croton lechleri.[1]

Biological Activities and Quantitative Data

While extensive research on 2,4,6-trimethoxyphenol is still emerging, preliminary studies and
data on structurally related compounds indicate a range of biological activities.

Antioxidant Activity

Phenolic compounds are well-known for their antioxidant properties, primarily due to their ability
to scavenge free radicals. 2,4,6-Trimethoxyphenol has been noted for its antioxidant activity.
[4] The presence of electron-donating methoxy groups on the phenol ring is expected to
enhance its radical scavenging potential.

While specific ICso values for 2,4,6-trimethoxyphenol from standardized antioxidant assays
are not widely available in the provided search results, the following table summarizes data for
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structurally related methoxyphenols to provide a comparative context.

Compound Assay ICs0 (M) Reference
2,6-Dimethoxyphenol DPPH Scavenging 15.8 [5]
2,4,6-Trimethylphenol DPPH Scavenging 145 [5]
4-Methoxyphenol DPPH Scavenging 2200 [5]
2-Methoxyphenol DPPH Scavenging >1000 [5]

Anti-inflammatory Activity

Certain methoxyphenolic compounds demonstrate anti-inflammatory effects by modulating
signaling pathways involved in the inflammatory response. This often involves the inhibition of
pro-inflammatory enzymes and cytokines. While direct quantitative data for 2,4,6-
trimethoxyphenol is limited, studies on related chalcones containing a 2,4,6-trimethoxyphenyl
moiety suggest potential anti-inflammatory properties. For instance, a chalcone derivative has
been shown to possess anti-inflammatory effects via inhibition of NF-kB and p38 MAPK in
lipopolysaccharide-activated macrophages.[6]

Anticancer Activity

Derivatives of 2,4,6-trimethoxyphenol, particularly chalcones, have been synthesized and
evaluated for their anticancer activities. These compounds have shown inhibitory effects on
various tumor cell lines.

The following table summarizes the in vitro anticancer activity of a novel synthetic chalcone
derivative, (E)-3-(5-bromopyridin-2-yl)-1-(2,4,6-trimethoxyphenyl)prop-2-en-1-one (B3).[7]
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Cell Line Compound ICs0 (M) Reference
HeLa (Cervical

B3 3.204 [7]
Cancer)
MCF-7 (Breast

B3 3.849 [7]
Cancer)
A549 (Lung Cancer) B3 Not specified [7]
HepG2 (Liver Cancer) B3 Not specified [7]
L-O2 (Normal Liver o

B3 Low toxicity [7]

Cells)

Another study on a series of novel chalcone analogs identified Ch-19 (2,4,6-trimethoxy-4'-
nitrochalcone) as having potent anti-tumor activity against esophageal squamous cell
carcinoma cells, with ICso values ranging from 4.97 to 56.39 uM in one cell line and 9.43 to
67.40 uM in another.[8]

Signaling Pathways and Mechanisms of Action

The precise signaling pathways modulated by 2,4,6-trimethoxyphenol have not been fully
elucidated. However, based on the activities of structurally related phenolic compounds and
their derivatives, several potential mechanisms can be proposed.

Antioxidant Signaling

Phenolic antioxidants can exert their effects through direct radical scavenging and by
modulating cellular antioxidant pathways. A key pathway is the Nuclear factor erythroid 2-
related factor 2 (Nrf2) signaling pathway. It is hypothesized that 2,4,6-trimethoxyphenol may
activate Nrf2, leading to the expression of antioxidant enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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